2-(2-Cyanophenyl)-3'-iodoacetophenone
Overview
Description
The compound “2-(2-Cyanophenyl)-3’-iodoacetophenone” likely contains a phenyl ring with a cyanide (-CN) group at the 2-position and an iodoacetophenone group at the 3’-position. The presence of these functional groups could potentially make this compound useful in various chemical reactions .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined by techniques such as X-ray diffraction, as is common for similar compounds .Chemical Reactions Analysis
Again, while specific reactions involving “2-(2-Cyanophenyl)-3’-iodoacetophenone” are not available, compounds with similar structures are often involved in reactions such as amidation .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like “2-(2-Cyanophenyl)-3’-iodoacetophenone” would likely be determined by techniques such as NMR, FTIR, and HRMS . These techniques can provide information about the compound’s molecular weight, solubility, melting point, and other properties .Scientific Research Applications
Synthesis of Novel Acetamide Derivatives
A series of novel 2-(2-cyanophenyl)-N-phenylacetamide derivatives were designed and synthesized via selective amidation of methyl-2-(2-cyanophenyl)acetates . This process used AlMe3 as a catalyst and resulted in good yields .
Anticancer Activity
These synthesized acetamide derivatives were evaluated for their in vitro anticancer activity against three cancer cell lines . Some compounds showed excellent inhibitory activity, even better than the standard Etoposide, against MCF-7 and A-549 cell lines .
Molecular Docking Studies
Docking analysis of all the compounds with the human topoisomerase II revealed that some compounds fitted well in the active site pocket . This shows the potential of these compounds in drug design and development .
Synthesis of Multi-Substituted Pyrrole Derivatives
The compound can be used in the synthesis of multi-substituted pyrrole derivatives through [3+2] cycloaddition with Tosylmethyl Isocyanides (TosMICs) and electron-deficient compounds . This method is one of the most convenient ways to synthesize pyrrole heterocycles .
Development of New Pharmacophore Model
The compound can be used in the development of a new pharmacophore model to treat diseases or disorders . A complex of two pharmacophores in a single form is an effective approach in medicinal chemistry .
Synthesis of Fused Quinazolines
The compound can be used in the one-pot synthesis of fused quinazolines . This process involves the ring closure at 3-(2-hydroxyethyl)-2-methylthio-4-phenyl-3,4-dihydroquinazoline .
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for a compound like “2-(2-Cyanophenyl)-3’-iodoacetophenone” would depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research might focus on improving its efficacy, reducing its side effects, or exploring its mechanism of action .
properties
IUPAC Name |
2-[2-(3-iodophenyl)-2-oxoethyl]benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10INO/c16-14-7-3-6-12(8-14)15(18)9-11-4-1-2-5-13(11)10-17/h1-8H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVZHZRYJIARRFW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC(=O)C2=CC(=CC=C2)I)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10INO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00642323 |
Source
|
| Record name | 2-[2-(3-Iodophenyl)-2-oxoethyl]benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00642323 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
347.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898784-31-1 |
Source
|
| Record name | 2-[2-(3-Iodophenyl)-2-oxoethyl]benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00642323 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-iodo-7-methyl-1H-pyrrolo[3,2-c]pyridine](/img/structure/B1613965.png)
![2,3-Dimethyl-4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone](/img/structure/B1613972.png)
